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Compound of Interest

Compound Name: Fluoranthene-d10

Cat. No.: B110225 Get Quote

This guide provides a comparative analysis of laboratory performance in the quantification of

Fluoranthene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH) commonly used as an

internal standard in environmental analysis. The data presented is derived from inter-laboratory

comparison studies, offering researchers, scientists, and drug development professionals

objective insights into the accuracy and precision of different analytical methodologies.

Data Presentation: Performance of Participating
Laboratories
An inter-laboratory comparison study conducted by the National Institute of Standards and

Technology (NIST) on marine sediment (QA10SED01) provides valuable data on the

performance of 33 participating laboratories.[1] While Fluoranthene-d10 was used as an

internal standard and not a target analyte for which performance scores were calculated, the

study's overall results for target PAHs reflect the methodologies applied to samples containing

Fluoranthene-d10. Laboratory performance was assessed using z-scores and p-scores to

evaluate accuracy and precision, respectively.[1]

In a broader context, proficiency testing (PT) schemes for PAHs consistently utilize z-scores to

evaluate laboratory performance.[2] A satisfactory performance is typically indicated by a z-

score between -2.0 and +2.0.[2]

For a different inter-laboratory study on PAHs in ambient air, which included fluoranthene, a

general improvement in results was noted compared to previous years, with most results
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complying with maximum allowed uncertainty.[3] However, this study also highlighted that some

laboratories needed to improve their analytical procedures due to unreliable results for several

tested materials.[3]

The following table summarizes the typical performance metrics used in such studies.

Performance Metric Description Satisfactory Range

z-score

A measure of the deviation of a

laboratory's result from the

consensus mean, indicating

accuracy.[1][2]

-2.0 to +2.0

p-score

A measure of a laboratory's

precision compared to the

overall precision of all

laboratories.[1]

Varies by study

Coefficient of Variation (CV)

The ratio of the standard

deviation to the mean,

indicating the relative variability

of the data.

Varies by analyte and matrix

Experimental Protocols
The analytical methods employed by laboratories participating in PAH inter-comparison studies,

including those analyzing samples with Fluoranthene-d10, generally involve extraction,

cleanup, and instrumental analysis.

Sample Preparation and Extraction
For solid matrices like marine sediment, a common approach involves solvent extraction. In the

NIST QA10SED01 study, summaries of the analytical methods used by each of the 33

laboratories were compiled.[1] For whole water samples, a validated method (prEN

16691:2014) involves solid-phase extraction (SPE) using SPE-disks, which co-extracts

analytes from both the dissolved and particulate phases.[4]

A typical extraction workflow for solid samples is outlined below:
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Sample Extraction

Solid Sample (e.g., Sediment) Spike with Internal Standards (including Fluoranthene-d10) Solvent Extraction (e.g., Pressurized Fluid Extraction, Soxhlet) Extract Concentration

Instrumental Analysis

Concentrated Extract

GC/MS Analysis

Option 1

HPLC-FLD Analysis
Option 2

Data Acquisition and Quantification
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Distribution of Homogenized Test Material (e.g., Spiked Sediment)

Analysis by Participating Laboratories using their Standard Operating Procedures

Submission of Analytical Results

Statistical Analysis of Data (Calculation of Consensus Mean, Standard Deviation)

Calculation of Performance Scores (e.g., z-scores)

Issuance of Proficiency Test Report

Corrective Actions by Laboratories with Unsatisfactory Scores

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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